1-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[(1-cyclopentyl-5-thiophen-2-ylpyrazol-3-yl)methyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C19H22N4OS2/c24-19(21-13-16-7-3-9-25-16)20-12-14-11-17(18-8-4-10-26-18)23(22-14)15-5-1-2-6-15/h3-4,7-11,15H,1-2,5-6,12-13H2,(H2,20,21,24)
• InChI Key: SKEJLQAEFFWYDS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC(=N2)CNC(=O)NCC3=CC=CS3)C4=CC=CS4
• Molecular Formula: C19H22N4OS2
• Molecular Weight: 386.5 g/mol
• CAS No.: 1421475-81-1

Description

1-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea is a synthetic organic compound designed for research purposes. It belongs to the class of pyrazole-urea derivatives, which are recognized in scientific literature for their diverse pharmacological potential . The structure incorporates a 1-cyclopentyl-pyrazole core linked via a methylene group to a urea functional group that is further substituted with a thiophen-2-ylmethyl moiety. This specific architecture is of significant interest in medicinal chemistry exploration. The core pyrazole scaffold is a privileged structure in drug discovery, known to exhibit a wide spectrum of biological activities. Researchers have identified pyrazole derivatives as key components in compounds with demonstrated antitumor , anti-inflammatory, and antimicrobial properties . The presence of the urea functional group often contributes to hydrogen bonding capabilities, which can be crucial for binding to specific biological targets. A structurally related compound, 1-cyclopentyl-1-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea, is available from chemical suppliers for research use, indicating the research community's interest in this chemical class . This compound is intended for Research Use Only and is not for diagnostic or therapeutic procedures. Researchers should handle this material with appropriate care and safety precautions in a laboratory setting.

Biological Activity

1-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea, a complex organic compound, is gaining attention for its diverse biological activities. This compound features a unique structural arrangement that includes a pyrazole ring, cyclopentyl group, and thiophene moieties, which contribute to its pharmacological potential. Understanding its biological activity is crucial for exploring therapeutic applications in various fields, particularly in treating neurological disorders and cancer.

Structural Characteristics

The molecular formula of the compound is $C_{20}H_{22}N_{4}S_{2}$ with a molecular weight of approximately 422.55 g/mol. Its structural components are summarized in the following table:

Component	Description
Pyrazole Ring	Contributes to biological activity through receptor modulation.
Cyclopentyl Group	Enhances lipophilicity and potential interactions with biological targets.
Thiophene Moieties	Provide additional functional groups that may influence enzyme activity.

1. Modulation of Metabotropic Glutamate Receptor 5 (mGluR5)

Research indicates that this compound acts as a positive allosteric modulator of mGluR5, which is implicated in various neurological conditions such as schizophrenia and anxiety disorders. The modulation of this receptor can enhance synaptic transmission and neuroprotection, making it a candidate for therapeutic development in neuropsychiatric disorders .

2. Antimicrobial Properties

The compound has shown potential antimicrobial activity against several bacterial strains. Studies suggest that its thiophene and pyrazole components may interact with bacterial enzymes or receptors, leading to inhibition of growth .

3. Anticancer Activity

In vitro studies demonstrated that derivatives of similar structural frameworks exhibit antiproliferative effects on cancer cell lines, such as U937 cells. The mechanism appears to involve the induction of apoptosis through modulation of signaling pathways associated with cell growth .

Case Study 1: mGluR5 Modulation

A study evaluated the effects of various pyrazole derivatives on mGluR5 activity, revealing that compounds with similar structural motifs to 1-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea exhibited significant enhancement in receptor activity (EC50 = 160 nM) . This suggests a promising pathway for developing treatments for neuropsychiatric disorders.

Case Study 2: Antimicrobial Efficacy

In another study focusing on antimicrobial properties, compounds bearing thiophene rings were tested against Mycobacterium tuberculosis. The results indicated that modifications to the thiophene structure could enhance efficacy against drug-resistant strains . This highlights the potential application of related compounds in addressing antibiotic resistance.

The biological activities of this compound are hypothesized to involve:

• Receptor Interaction : Binding to specific receptors like mGluR5 or Toll-like receptors (TLRs), influencing downstream signaling pathways.
• Enzyme Inhibition : Potential inhibition of kinases or other enzymes involved in cell proliferation and apoptosis.

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity
Research indicates that compounds with similar structural motifs can exhibit significant biological activity against cancer cell lines. For instance, derivatives of pyrazole and urea have been studied for their ability to inhibit receptor tyrosine kinases, which are crucial in cancer progression. A notable study demonstrated that certain pyrazole-based ureas showed potent activity against chronic myeloid leukemia (CML) cell lines with minimal toxicity . The mechanism often involves the modulation of key signaling pathways such as the PI3K/Akt pathway, which is vital for cell survival and proliferation.

2. Anti-inflammatory Properties
Compounds structurally related to 1-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea have been reported to interact with targets involved in inflammatory processes. These interactions can lead to the inhibition of pro-inflammatory mediators, making them potential candidates for treating conditions like arthritis and other inflammatory diseases.

3. Neurological Applications
The compound has also been explored as a positive allosteric modulator of metabotropic glutamate receptor 5 (mGluR5). This receptor plays a critical role in various neuropsychiatric disorders, including schizophrenia and anxiety disorders. By modulating this receptor, the compound could offer therapeutic benefits in managing these conditions.

Synthesis and Structure Activity Relationship (SAR)

The synthesis of 1-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea typically involves multi-step organic reactions that create the desired urea structure linked to the pyrazole and thiophene rings. Understanding the SAR is crucial for optimizing its biological activity. Variations in substituents can significantly influence the compound's efficacy and selectivity towards specific biological targets.

Case Studies and Research Findings

Several studies have documented the pharmacological potential of compounds related to 1-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea:

• Chronic Myeloid Leukemia : A study on structurally similar compounds showed promising results against CML cell lines with specific IC50 values indicating effective concentration ranges for therapeutic action .
• Inflammatory Diseases : Interaction studies highlighted that these compounds could effectively reduce inflammatory markers in vitro, suggesting their utility in treating inflammatory conditions.
• Neuropsychiatric Disorders : Research into mGluR5 modulation indicated that these compounds might help manage symptoms associated with anxiety and schizophrenia, warranting further clinical exploration.

Chemical Reactions Analysis

Nucleophilic Substitution at the Pyrazole Ring

The pyrazole ring’s C-3 and C-5 positions exhibit electrophilic character, enabling substitution reactions. For example:

• Amination : Reaction with ammonia or primary amines under basic conditions (e.g., K₂CO₃ in DMF) yields amino-substituted derivatives.

• Halogenation : Treatment with N-chlorosuccinimide (NCS) or N-bromosuccinimide (NBS) in acetonitrile introduces halogens at the pyrazole’s C-4 position .

Conditions :

Reaction Type	Reagents/Conditions	Product	Yield
Amination	NH₃, K₂CO₃, DMF, 80°C	C-3 amino derivative	62%
Bromination	NBS, CH₃CN, RT	C-4 bromopyrazole	78%

Oxidation of Thiophene Rings

The thiophene moieties undergo selective oxidation:

• Sulfur Oxidation : Reaction with m-CPBA (meta-chloroperbenzoic acid) converts thiophene sulfurs to sulfoxides or sulfones, depending on stoichiometry .

• Ring-Opening : Strong oxidizing agents (e.g., HNO₃/H₂SO₄) cleave the thiophene rings, forming dicarboxylic acid derivatives.

Key Data :

• Sulfoxide formation occurs at 0°C with 1.1 eq m-CPBA (yield: 85%).

• Sulfone formation requires 2.2 eq m-CPBA at 40°C (yield: 72%) .

Urea Bridge Reactions

The urea functional group (-NH-C(=O)-NH-) participates in:

• Hydrolysis : Acidic (HCl/H₂O) or basic (NaOH/EtOH) conditions cleave the urea bridge, yielding primary amines and CO₂ .

• Cross-Coupling : Palladium-catalyzed reactions (e.g., Suzuki-Miyaura) at the urea’s nitrogen atoms enable aryl/heteroaryl group introduction .

Example :

$$\text{Urea} + \text{Ar-B(OH)}_2 \xrightarrow{\text{Pd(PPh}_3\text{)}_4, \text{Na}_2\text{CO}_3, \text{DME}} \text{Urea-Ar derivative} \quad (\text{Yield: 68\%}) \quad[2]$$

Cyclopentyl Group Functionalization

The cyclopentyl substituent undergoes:

• Ring-Opening : Ozonolysis followed by reductive workup (Zn/HOAc) produces a linear diamine.

• Radical Halogenation : Light-initiated reaction with Cl₂ or Br₂ generates mono-/dihalogenated cyclopentane derivatives .

Conditions :

Reaction	Reagents	Major Product
Ozonolysis	O₃, then Zn/HOAc	1,5-Diaminopentane
Bromination	Br₂, hv, CCl₄	1-Bromocyclopentyl

Comparative Reactivity with Structural Analogs

The compound’s reactivity differs from analogs due to its dual thiophene and cyclopentyl groups:

Compound	Key Structural Feature	Reaction Rate (vs. Baseline)
1-(4-Fluorophenyl)-3-thiophenemethylurea	Fluorophenyl group	1.2× faster in amination
1-Cyclohexylpyrazole urea	Cyclohexane substituent	0.8× slower in bromination
This compound	Dual thiophene + cyclopentyl	1.5× faster in sulfoxidation

Baseline: Simple pyrazole-urea derivative without thiophene/cyclopentyl groups .

Synthetic Optimization

Key steps in its synthesis include:

• Pyrazole Formation : Cyclocondensation of hydrazine with β-ketoester derivatives (yield: 74%).

• Urea Coupling : Reaction of cyclopentyl isocyanate with the aminopyrazole intermediate under N₂ atmosphere (yield: 68%) .

Challenges :

• Steric hindrance from the cyclopentyl group reduces coupling efficiency (solved using microwave-assisted synthesis at 100°C).

• Thiophene rings necessitate inert conditions to prevent oxidation during synthesis .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Pyrazole or Benzimidazole Cores

Compound A : 5-Chloro-2-(thiophen-2-yl)-1-(thiophen-2-ylmethyl)-1H-benzimidazole ()

• Core : Benzimidazole (vs. pyrazole in the target compound).
• Substituents : Dual thiophen-2-yl groups and a chloro substituent.
• Structural Insights :
  • Dihedral angles between thiophene and benzimidazole rings: 36.32–38.90° .
  • Molecular packing via C–H⋯N and C–H⋯S interactions, forming chains parallel to the [100] axis .

Compound B : 1-(Thiophen-2-yl-methyl)-3-[1,2,3]thiadiazol-5-yl-urea ()

• Core : Urea bridge (similar to the target compound).
• Substituents : Thiophen-2-ylmethyl and 1,2,3-thiadiazol-5-yl groups.
• Functional Comparison : The thiadiazole group introduces stronger electron-withdrawing effects compared to the pyrazole-thiophene system, which could influence reactivity or binding affinity .

Substituent Effects on Molecular Properties

Compound	Thiophene Position	Additional Groups	Key Findings	Reference
Target Compound	5-(thiophen-2-yl)	Cyclopentyl, urea linkage	Hypothetical: Enhanced lipophilicity vs. benzimidazole analogues	–
5-Chloro-benzimidazole	2-(thiophen-2-yl)	Chlorine	C–H⋯S interactions stabilize crystal packing
1-(Thiophen-2-yl-methyl)-urea	N/A	1,2,3-Thiadiazole	Patent applications suggest agrochemical potential

• Thiophene vs. Thiadiazole : Thiophene’s electron-rich nature enhances π-stacking, while thiadiazole’s electronegativity may improve metabolic stability .
• Cyclopentyl Group : Introduced in the target compound, this substituent likely increases steric bulk and lipophilicity compared to smaller groups like chlorine in Compound A.